Cas no 20970-84-7 (5-(propan-2-yl)pyridine-2-carboxamide)

5-(Propan-2-yl)pyridine-2-carboxamide is a pyridine-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-carboxamide group and an isopropyl substituent at the 5-position, contributing to its unique reactivity and binding properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, owing to its ability to participate in hydrogen bonding and hydrophobic interactions. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. Further studies may explore its role as a scaffold for drug development or as a ligand in catalytic systems.
5-(propan-2-yl)pyridine-2-carboxamide structure
20970-84-7 structure
Product Name:5-(propan-2-yl)pyridine-2-carboxamide
CAS No:20970-84-7
MF:C9H12N2O
MW:164.204381942749
CID:3904480
PubChem ID:14244761
Update Time:2025-10-29

5-(propan-2-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, 5-(1-methylethyl)-
    • 5-(propan-2-yl)pyridine-2-carboxamide
    • 20970-84-7
    • GS2477
    • SCHEMBL8953636
    • 5-(1-Methylethyl)-2-pyridinecarboxamide
    • DTXSID701280230
    • SB53396
    • 5-Isopropylpicolinamide
    • Inchi: 1S/C9H12N2O/c1-6(2)7-3-4-8(9(10)12)11-5-7/h3-6H,1-2H3,(H2,10,12)
    • InChI Key: OPQDFANFZNZBBJ-UHFFFAOYSA-N
    • SMILES: C1(C(N)=O)=NC=C(C(C)C)C=C1

Computed Properties

  • Exact Mass: 164.094963011Da
  • Monoisotopic Mass: 164.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 56Ų

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Additional information on 5-(propan-2-yl)pyridine-2-carboxamide

Recent Advances in the Study of 5-(propan-2-yl)pyridine-2-carboxamide (CAS: 20970-84-7)

The compound 5-(propan-2-yl)pyridine-2-carboxamide (CAS: 20970-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amide derivative, characterized by its pyridine backbone and isopropyl substituent, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5-(propan-2-yl)pyridine-2-carboxamide to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route utilizing palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the compound. This advancement is particularly noteworthy as it addresses previous challenges associated with the scalability of its production, paving the way for larger-scale preclinical evaluations.

In terms of biological activity, 5-(propan-2-yl)pyridine-2-carboxamide has demonstrated promising results as a modulator of specific kinase pathways implicated in inflammatory and oncogenic processes. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits selective inhibition of the JAK-STAT signaling pathway, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapeutics.

Further investigations into the pharmacokinetic profile of 5-(propan-2-yl)pyridine-2-carboxamide have revealed favorable absorption and distribution properties. A recent in vivo study conducted by researchers at the University of Cambridge (2024) demonstrated that the compound achieves sustained plasma concentrations following oral administration, with minimal off-target effects. These results underscore its suitability for further clinical development, particularly in chronic disease settings where long-term dosing is required.

Despite these promising developments, challenges remain in the optimization of 5-(propan-2-yl)pyridine-2-carboxamide for therapeutic use. Current research efforts are directed toward improving its metabolic stability and reducing potential drug-drug interactions. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore structural modifications that could enhance its drug-like properties while retaining its biological efficacy.

In conclusion, 5-(propan-2-yl)pyridine-2-carboxamide (CAS: 20970-84-7) represents a compelling case study in modern drug discovery, combining innovative synthetic chemistry with targeted biological evaluation. The compound's unique structural features and promising pharmacological profile position it as a valuable candidate for further investigation. As research progresses, it is anticipated that this molecule will contribute to the development of new therapeutic agents addressing unmet medical needs in oncology and immunology.

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